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Compound of Interest

Compound Name: NIR-797 isothiocyanate

Cat. No.: B15554533

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of NIR-797 isothiocyanate,
a near-infrared (NIR) fluorescent dye with significant applications in biomedical research and
drug development. This document details the dye's core properties, experimental protocols for
its use, and relevant data presented in a clear and accessible format.

Core Properties of NIR-797 Isothiocyanate

NIR-797 isothiocyanate is a cyanine-based fluorescent dye that exhibits excitation and
emission spectra in the near-infrared range. This characteristic is highly advantageous for
biological imaging, as it minimizes autofluorescence from endogenous molecules and allows
for deeper tissue penetration of light. The isothiocyanate group enables the covalent
conjugation of the dye to primary and secondary amines present on biomolecules such as
proteins and antibodies.

Quantitative Data Summary

The following tables summarize the key quantitative data for NIR-797 isothiocyanate.
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Property Value Reference

Chemical Properties

Molecular Formula C45H50N3Na06S4 [1][2]

Molecular Weight 880.14 g/mol [2]

Spectral Properties

L _ 795 nm (in 0.1 M phosphate
Excitation Maximum (Aex) [2]
buffer, pH 7.0)

- _ 817 nm (in 0.1 M phosphate
Emission Maximum (Aem) [2]
buffer, pH 7.0)

Physical Properties

Form Powder [2]

Solubility Soluble in ethanol and DMSO [1]

Storage and Stability

Storage Temperature 2-8°C [2]

Experimental Protocols

This section provides detailed methodologies for key applications of NIR-797 isothiocyanate.

Antibody Conjugation

This protocol describes the covalent labeling of antibodies with NIR-797 isothiocyanate. The
isothiocyanate group reacts with primary amines (e.g., lysine residues) on the antibody to form
a stable thiourea bond.

Materials:
e Antibody solution (1-10 mg/mL in amine-free buffer, e.g., PBS)

e NIR-797 isothiocyanate
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Anhydrous Dimethyl Sulfoxide (DMSO)

0.1 M Sodium Bicarbonate buffer (pH 8.5-9.0)

Gel filtration column (e.g., Sephadex G-25)

Phosphate Buffered Saline (PBS), pH 7.4

Procedure:

e Antibody Preparation: Dialyze the antibody solution against 0.1 M sodium bicarbonate buffer
(pH 8.5-9.0) overnight at 4°C to remove any amine-containing preservatives and to adjust
the pH for optimal conjugation.

» Dye Preparation: Immediately before use, dissolve NIR-797 isothiocyanate in anhydrous
DMSO to a concentration of 10 mg/mL.

e Conjugation Reaction:

o Slowly add the NIR-797 isothiocyanate solution to the antibody solution while gently
stirring. A typical starting molar ratio of dye to antibody is 10:1 to 20:1. The optimal ratio
should be determined empirically for each antibody.

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,
protected from light.

e Purification:

o Separate the labeled antibody from unconjugated dye using a gel filtration column pre-
equilibrated with PBS (pH 7.4).

o The first colored fraction to elute will be the NIR-797-labeled antibody.

e Characterization:

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for protein) and 795 nm (for NIR-797).
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o Storage: Store the purified conjugate at 4°C, protected from light. For long-term storage, add
a cryoprotectant such as glycerol and store at -20°C.
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Antibody in 41;%1-85-94)—* Conjugation Purification & Storage
Amine-Free Buffer

Mix Antibody ~ Incubate »| GelFiltration | Store Labeled
and Dye Solution (2h RT or O/N 4°C) Chromatography Antibody at 4°C

NIR-797 Isothiocyanate

in DMSO
Preparation Post-Labeling
NIR-797 Isothiocyanate Labeling Inject Labeled Cells
in DMSO for In Vivo Imaging
) Add Dye to Incubate > Wash Cells
Cell Suspension (30 min at 37°C) 3x with PBS

T Cells in T L 5 Assess Viability

Serum-Free Medium & Labeling Efficiency

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Start: Anesthetized Mouse

i

Inject NIR-797
Labeled Cells

'

Acquire In Vivo
Fluorescence Images

v |

Repeat Imaging at
Different Time Points

i

End of In Vivo Imaging

:

Euthanize Animal

:

Harvest Organs

l

Acquire Ex Vivo
Fluorescence Images

i

Analyze Biodistribution

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15554533?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorescent-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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